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Compound of Interest

Compound Name: 4-Benzyloxybenzophenone

Cat. No.: B1267962

An In-depth Technical Guide to 4-Benzyloxybenzophenone

This technical guide provides a comprehensive overview of 4-benzyloxybenzophenone,
including its chemical identity, safety information, physical and chemical properties, and
relevant experimental protocols. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Chemical Identification
CAS Number: 54589-41-2[1][2]

Synonyms:

e p-(Benzyloxy)benzophenone[2]

e (4-(Benzyloxy)phenyl)(phenyl)methanone[2]

» Phenyl-(4-phenylmethoxyphenyl)methanone[2]
o Methanone, phenyl[4-(phenylmethoxy)phenyl]-[2]

Material Safety Data Sheet (MSDS) Summary

The following information is a summary of the key safety data for 4-benzyloxybenzophenone.
Researchers should always consult the full Safety Data Sheet (SDS) before handling this
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chemical.

Hazard Identification

Signal Word: Warning[2]

Hazard Statements:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

Precautionary Statements:

e P264: Wash hands and skin thoroughly after handling.[2]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P332+P313: If skin irritation occurs: Get medical advice/attention.[2]
o P337+P313: If eye irritation persists: Get medical advice/attention.[2]

o P362: Take off contaminated clothing and wash before reuse.[2]

First Aid Measures

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.
o Skin Contact: Wash the affected area with plenty of water.

» Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so. Continue rinsing.

 Ingestion: Rinse the mouth with water. If you feel unwell, seek medical advice.
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General advice for other benzophenone derivatives suggests seeking medical attention if
symptoms persist and treating symptomatically.

Physical and Chemical Properties

The following table summarizes the known and predicted physical and chemical properties of
4-benzyloxybenzophenone.

Property Value Source
Molecular Formula C20H1602 [2]
Molecular Weight 288.34 g/mol [2][3]

White to Orange to Green
Appearance (2]
powder to crystal

Melting Point 82-85 °C [2][3]
Boiling Point 451.2 £ 28.0 °C (Predicted) [2]
Density 1.143 + 0.06 g/cm3 (Predicted) [2]
HS Code 2914500090 [2]

Toxicological Information

Specific quantitative toxicological data, such as LD50 or LC50 values, for 4-
benzyloxybenzophenone are not readily available in the public domain. However, studies on
other benzophenone derivatives can provide some insight into the potential toxicological profile
of this class of compounds.

For instance, a 7-day repeated oral exposure study in rats using 4-methylbenzophenone
showed evidence of hepatotoxicity and nephrotoxicity at doses of 100, 200, and 400 mg/kg.[4]
This was indicated by increased liver weight, elevated liver enzymes, and mild renal tubular
vacuolation.[4] Another study on 2-hydroxy-4-(octyloxy)benzophenone in a 28-day repeat dose
oral toxicity test in rats established a No-Observed-Effect Level (NOEL) of 1000 mg/kg/day.[5] It
is important to note that these results are for different, though structurally related, compounds
and may not be directly applicable to 4-benzyloxybenzophenone.
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-benzyloxybenzophenone
are not widely published. However, a general synthetic approach for benzophenone derivatives
can be adapted. Below is a representative protocol for the synthesis of a related compound,
which can serve as a starting point for researchers.

Synthesis of a Benzophenone Derivative (General
Protocol)

This protocol is based on the synthesis of 4,4'-dihydroxybenzophenone and can be
conceptually adapted for 4-benzyloxybenzophenone by using appropriate starting materials
(e.g., 4-benzyloxybenzoic acid and benzene or a Friedel-Crafts acylation of anisole with
subsequent ether cleavage and benzylation).

Materials:

» p-Hydroxybenzoic acid

e Phenol

» Methanesulfonic acid

e Polyphosphoric acid

e Phosphorus pentoxide (P20s)
e Cyclohexane

» Ethanol

Water

Procedure:

¢ In a suitable reaction vessel, dissolve p-hydroxybenzoic acid (0.1 mol), phenol (0.11 mol),
methanesulfonic acid (0.31 mol), polyphosphoric acid (0.09 mol), and P20s (6% of the mass
of methanesulfonic acid) in 50 mL of cyclohexane.[6]
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e Heat the mixture to 81°C and stir for 10 hours.[6][7]

» After the reaction, separate the lower layer of the reaction solution.[6]

e Pour the lower layer into water and stir for 30 minutes to form a suspension.[6][7]
« Filter the suspension to obtain the crude product.[6][7]

» Recrystallize the crude product from an ethanol-water mixture to obtain the purified 4,4'-
dihydroxybenzophenone.[6]

Note: For the synthesis of 4-benzyloxybenzophenone, a plausible route would be the
Williamson ether synthesis starting from 4-hydroxybenzophenone and benzyl bromide, or a
Friedel-Crafts reaction between benzoyl chloride and benzyloxybenzene.

Diagrams and Workflows

Since specific signaling pathways for 4-benzyloxybenzophenone are not well-documented, a
general experimental workflow for the synthesis and characterization of a benzophenone
derivative is provided below.

General Synthesis and Characterization Workflow
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Caption: General workflow for the synthesis and characterization of 4-
benzyloxybenzophenone.

Potential Biological Activity Logical Relationship

Benzophenone derivatives are known to exhibit a range of biological activities. The diagram
below illustrates the logical relationship from the chemical structure to potential therapeutic
applications, which could be investigated for 4-benzyloxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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